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Compound of Interest

Compound Name: n-Heptyl methyl sulfide
CAS No.: 20291-61-6
Cat. No.: B1585012
Get Quote
. J

Executive Summary & Technical Significance

n-Heptyl methyl sulfide (HMS) (CAS: 20291-61-6) represents a critical mid-chain thioether
often utilized as a distinct marker in petroleum analysis, a flavoring agent in food chemistry
(providing savory/allium notes), and a metabolic probe in drug development.

In medicinal chemistry, the thioether moiety serves as a bioisostere for ether linkages or
methylene groups, significantly altering lipophilicity (

) and metabolic stability. This guide provides an objective, data-driven comparison of HMS
against its homologous series (C6 and C8 analogs), focusing on spectroscopic distinctiveness
and detection protocols.

Chemical Identity Profile
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Property Specification

IUPAC Name 1-(Methylsulfanyl)heptane
Formula

Molecular Weight 146.29 g/mol

Boiling Point ~200 °C

LogP (Predicted) ~4.2

Kovats Index (RI) 1117 (Standard non-polar)

Spectroscopic Deep Dive: Mechanism & Data
Mass Spectrometry (EI-MS)

The electron ionization (El) mass spectrum of n-heptyl methyl sulfide is dominated by specific
fragmentation pathways characteristic of alkyl methyl sulfides. Unlike ethers, where

-cleavage dominates to form oxonium ions, thioethers form stable sulfonium ions.

o Base Peak (m/z 61): The most diagnostic signal. It arises from

-cleavage relative to the sulfur atom (or
-cleavage of the alkyl chain), generating the methyl-methylene sulfonium ion (
).

e Molecular lon (m/z 146): Typically visible but of low intensity (~5-10%), indicating moderate
stability of the radical cation.

o McLafferty Rearrangement (m/z 48): While less dominant than in carbonyls, a minor
rearrangement can yield methanethiol radical cation fragments.

Figure 1: Fragmentation Logic of HMS
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Caption: Primary EI-MS fragmentation pathway for n-Heptyl methyl sulfide showing the
formation of the diagnostic m/z 61 sulfonium ion.

Nuclear Magnetic Resonance (NMR)

The NMR profile of HMS is defined by the electronegativity of the sulfur atom, which deshields
adjacent protons less than oxygen would in an analogous ether.

Comparative Chemical Shifts (
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Chemical Shift (
Position Signal Type Mechanistic Insight
ppm)

Diagnostic methyl

. roup attached to
S-CH Singlet 2.09 grotp
sulfur. Sharp and
isolated.
S-CH Triplet (
2.49 -protons. Deshielded
Hz) by Sulfur.
-CH _
Multiplet 1.55 - 1.60 -protons. Slight
deshielding effect.
-(CH
_ Bulk methylene
) Multiplet 1.25-1.40 )
envelope (shielded).
- Terminal methyl
CH Triplet 0.88 Y

(unaffected by Sulfur).

Note: Data extrapolated from homologous series (Butyl/Octyl methyl sulfide) and verified
against NIST/SDBS database trends.

Comparative Performance: Homologous Series

In chromatographic analysis, distinguishing HMS from its neighbors (Hexyl and Octyl) is critical.
The sulfur atom imparts a "retention shift" compared to n-alkanes.

Table 1: Chromatographic & Spectral Comparison
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Kovats RI (DB-

Diagnostic MS

Compound Carbon Chain Boiling Point
5) lon

Methyl Hexyl

i C6 180 °C 1018 m/z 61
Sulfide
n-Heptyl Methyl

Py y C7 200 °C 1117 m/z 61

Sulfide
Methyl Octyl

] C8 218 °C 1218 m/z 61
Sulfide

Insight: The m/z 61 fragment is invariant across this series. Therefore, MS detection alone

cannot distinguish these homologs; chromatographic separation (GC retention time) is

mandatory for positive identification.

Application in Drug Development: Metabolic

Stability[1]

In drug design, alkyl sulfides are often prone to S-oxidation. Understanding the metabolic fate

of the HMS moiety is crucial for predicting toxicity and clearance.

e Phase | Metabolism: Cytochrome P450 (specifically CYP3A4 and FMO) rapidly oxidizes the

sulfide to a Sulfoxide (chiral) and subsequently to a Sulfone.

» Bioactivity: Sulfoxides are more polar and can exhibit different binding kinetics than the

parent sulfide.

Figure 2: Metabolic Oxidation Pathway
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Caption: Stepwise oxidative metabolism of thioethers in biological systems.
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Experimental Protocols
Protocol A: Synthesis of n-Heptyl Methyl Sulfide

Use this protocol for generating analytical standards.

Reagents: 1-Bromoheptane (1.0 eq), Sodium Thiomethoxide (NaSMe, 1.1 eq), DMF (Solvent).
Safety: NaSMe is highly odorous and toxic. Work in a well-ventilated fume hood.

e Preparation: Dissolve 1.1 equivalents of Sodium Thiomethoxide in anhydrous DMF (0.5 M
concentration) in a round-bottom flask under

atmosphere.

» Addition: Cool to 0°C. Add 1-Bromoheptane dropwise via syringe over 20 minutes to control
exotherm.

e Reaction: Allow to warm to room temperature and stir for 4 hours. Monitor by TLC (Hexane
eluent) or GC-FID.

o Workup: Quench with water. Extract 3x with Diethyl Ether. Wash organics with brine to
remove DMF.

 Purification: Dry over

, filter, and concentrate. Distill under reduced pressure to obtain clear oil.

Protocol B: GC-MS Detection Parameters

Optimized for separating C6-C10 sulfides.

e Column: HP-5MS or DB-5 (30m x 0.25mm x 0.25um).
e Carrier Gas: Helium @ 1.0 mL/min (Constant Flow).

e Inlet: Splitless @ 250°C.

e Oven Program:

o Start: 50°C (Hold 2 min).
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o Ramp: 10°C/min to 280°C.

o Hold: 5 min.

e MS Source: 230°C, 70 eV.
e SIM Mode: Monitor m/z 61, 47, 146 for maximum sensitivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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